Methyl 5-bromo-2-chloro-4-fluorobenzoate

• IUPAC Name: methyl 5-bromo-2-chloro-4-fluorobenzoate
• InChI: InChI=1S/C8H5BrClFO2/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3H,1H3
• InChI Key: JRAHMMKAIQOCDU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1Cl)F)Br
• Molecular Formula: C8H5BrClFO2
• Molecular Weight: 267.48 g/mol
• CAS RN: 1502717-31-8

Description

“Methyl 5-bromo-2-chloro-4-fluorobenzoate” is a chemical compound with the molecular formula C8H5BrClFO2. It is used in various chemical reactions and has a molecular weight of 267.48.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzene ring substituted with bromo, chloro, fluoro groups and a methyl ester group. The InChI code for this compound is 1S/C8H5BrClFO2/c1-13-8(12)4-2-5(9)6(10)3-7(4)11/h2-3H,1H3.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 267.48. Its physical properties include a melting point of 117-119 °C and a boiling point of 360.3 °C at 760 mmHg pressure. It has a density of 1.65 g/cm3.

Scientific Research Applications

Crystallographic and Electronic Structure Analysis

A study on benzoic acid derivatives, including analysis of compounds with similar halogen substitution patterns, utilized X-ray powder diffraction and DFT optimized molecular geometries to determine the crystal structures and electronic properties. The analysis highlighted the nature of intermolecular interactions, including hydrogen and halogen bonds, assembling molecules into a supramolecular framework. The electronic structure insights suggest potential applications in materials science, particularly in designing molecules with specific electronic and structural properties for advanced materials applications (Pramanik, Dey, & Mukherjee, 2019).

Synthesis and Chemical Transformation

The synthesis of similar benzoate esters, which involves bromination and various chemical transformations, demonstrates the compound's utility in organic synthesis, particularly in the creation of complex molecules from simpler ones. This process is essential in the synthesis of pharmaceuticals and other biologically active compounds, showcasing the relevance of methyl 5-bromo-2-chloro-4-fluorobenzoate in medicinal chemistry and drug development (Bing-he, 2008).

Thermochemical Studies

Research on the thermochemical properties of halogen-substituted benzoic acids, including this compound, provides valuable data for understanding the energetic structure-property relationships. These studies are crucial for material sciences, helping to assess chemicals' behavior in various environments and their stability, reactivity, and compatibility with other materials (Zherikova & Verevkin, 2019).

Cobalt-Catalyzed Carbonylation

The use of cobalt-catalyzed methoxycarbonylation for the synthesis of fluorinated benzoic acids, including derivatives similar to this compound, showcases innovative approaches to creating valuable compounds for pharmaceutical and agricultural applications. This method emphasizes the compound's role in developing new synthetic routes that are more efficient, selective, and environmentally friendly (Boyarskiy et al., 2010).

Enzymatic Oxidation Studies

Investigations into the enzymatic oxidation of halogen-substituted benzoate esters reveal insights into the biodegradation and metabolic pathways of these compounds. Understanding the enzymatic interactions with such molecules can inform bioremediation strategies and the design of biologically active compounds with specific degradation profiles, highlighting the environmental and pharmaceutical significance of this compound (Semak et al., 2012).

Safety and Hazards

While specific safety and hazard information for “Methyl 5-bromo-2-chloro-4-fluorobenzoate” is not available in the search results, general safety measures for handling similar chemical compounds include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, and using personal protective equipment.